Cas no 1247736-31-7 ([1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol)

• Product Name: [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• CAS No: 1247736-31-7
• MF: C₉H₇BrClN₃O
• MW: 288.528379678726
• CID: 5058043
• Update Time: 2025-06-11

[1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [1-(4-bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol
• [1-(4-bromo-2-chlorophenyl)triazol-4-yl]methanol
• [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C9H7BrClN3O/c10-6-1-2-9(8(11)3-6)14-4-7(5-15)12-13-14/h1-4,15H,5H2
• InChI Key： XYKXUNMIBNAUNF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)N1C=C(CO)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 50.9

Additional information on [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol

Recent Advances in the Study of [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 1247736-31-7)

The compound [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 1247736-31-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of triazole derivatives in medicinal chemistry, owing to their versatile pharmacological properties. The presence of both bromo and chloro substituents on the phenyl ring of [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol enhances its reactivity and makes it a promising candidate for further chemical modifications. Researchers have successfully synthesized this compound using copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry approach, which ensures high yield and purity.

In vitro studies have demonstrated that [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol exhibits notable inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has shown potential as a COX-2 inhibitor, suggesting its applicability in the development of anti-inflammatory drugs. Additionally, preliminary cytotoxicity assays indicate that the compound has selective toxicity towards cancer cell lines, making it a candidate for further investigation in oncology research.

Further structural optimization studies are underway to enhance the bioavailability and pharmacokinetic properties of [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol. Computational modeling and molecular docking simulations have provided insights into its binding interactions with target proteins, which could guide the design of more potent derivatives. These efforts are expected to pave the way for the development of novel therapeutic agents based on this scaffold.

In conclusion, [1-(4-Bromo-2-chlorophenyl)-1H-1,2,3-triazol-4-yl]methanol (CAS: 1247736-31-7) represents a promising chemical entity with diverse pharmacological potential. Continued research into its mechanism of action and therapeutic applications is essential to fully exploit its benefits in drug discovery. This brief underscores the need for interdisciplinary collaboration to advance the understanding and utilization of this compound in the pharmaceutical industry.